N-(benzo[d]thiazol-5-yl)-2-(naphthalen-2-yloxy)ethanethioamide

• IUPAC Name: N-(1,3-benzothiazol-5-yl)-2-naphthalen-2-yloxyethanethioamide
• InChI: InChI=1S/C19H14N2OS2/c23-19(21-15-6-8-18-17(10-15)20-12-24-18)11-22-16-7-5-13-3-1-2-4-14(13)9-16/h1-10,12H,11H2,(H,21,23)
• InChI Key: HTLFHUBCQCCYTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=S)NC3=CC4=C(C=C3)SC=N4
• Molecular Formula: C19H14N2OS2
• Molecular Weight: 350.5 g/mol

Description

N-(benzo[d]thiazol-5-yl)-2-(naphthalen-2-yloxy)ethanethioamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is known for its unique properties and mechanism of action, which makes it a promising candidate for further studies.

Scientific Research Applications

• Antimicrobial and Anti-Proliferative Activities :

  • A study by Mansour et al. (2020) discusses thiazole derivatives, including those linked to a benzo[1,3]dioxole moiety. These compounds have been synthesized and evaluated for their antimicrobial and anti-proliferative activities. One of the derivatives showed significant anti-proliferative agent potential against HCT-116 cancer cells (Mansour et al., 2020).

• Anticancer Evaluation :

  • Salahuddin et al. (2014) investigated compounds including 2-(naphthalen-1-ylmethyl/Naphthalen-2-yloxymethyl)-1H-benzimidazole for their in vitro anticancer evaluation. One compound in this study was found to be the most active on a breast cancer cell line (Salahuddin et al., 2014).

• Synthesis and Reactivity :

  • Aleksandrov et al. (2017) synthesized N-(1-Naphthyl)furan-2-carboxamide and explored its reactivity. This study contributes to the understanding of the chemical synthesis and potential applications of similar naphthalene-derived thioamides (Aleksandrov et al., 2017).

• Antibacterial and Antifungal Activity :

  • A study by Patel and Patel (2015) focuses on synthesizing heterocyclic compounds including 5-aryl-4-(1H-benzo[d]imidazol-2-yl)-1-(4-(naphthalen-2-yl)thiazol-2-yl) pyrrolidin-2-one derivatives. These compounds have been evaluated for their antibacterial and antifungal activities (Patel & Patel, 2015).

• Cytotoxicity, Antimicrobial, Anti-Inflammatory, and Psychotropic Activity :

  • Zablotskaya et al. (2013) synthesized a series of derivatives, including N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives. These compounds exhibited notable psychotropic in vivo, anti-inflammatory in vivo, cytotoxicity in vitro, and antimicrobial actions (Zablotskaya et al., 2013).